2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid
Overview
Description
2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid (ETAA) is an organic compound belonging to the class of azetidines. It is a white solid with a molecular formula of C7H9F3NO3 and a molecular weight of 205.15 g/mol. ETAA has been studied extensively in recent years due to its wide range of applications in various scientific fields.
Scientific Research Applications
Synthesis and Biological Activity
- Antibiotic Synthesis: One study focused on synthesizing substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, demonstrating significant activity predominantly against Gram-negative bacteria (Woulfe & Miller, 1985).
- Intermediate in Thienamycin Synthesis: Another research outlined the synthesis of 3-(1′-hydroxyethyl)-2-azetidinone-4-yl acetic acid, a key intermediate in the total synthesis of thienamycin, a potent antibiotic (Shinkai et al., 1982).
- Antimicrobial Agents: A study synthesized novel 2-azetidinones derived from pyrazin dicarboxylic acid and screened them for antimicrobial activity. Some of these compounds showed excellent antibacterial and antifungal activities (Ayyash & Habeeb, 2019).
Chemical Synthesis and Characterization
- Amino Acid Derivatives: Research was conducted on synthesizing amino acid derivatives, demonstrating the synthetic potential of 2-(3-Ethoxy-3-(trifluoromethyl)azetidin-1-yl)acetic acid for various natural and non-natural α-amino acids (Burger et al., 1992).
- Novel 4-(1-Ethoxycarbonyl-methylidene)-azetidin-2-ones: Another study demonstrated the synthesis of novel 4-(1-ethoxycarbonyl-methylidene)-azetidin-2-ones using a Lewis acid-catalyzed reaction, showcasing the chemical versatility of the compound (Cainelli et al., 2002).
Application in Bioconjugation
- Liposome Coupling: A study described the synthesis of heterobifunctional reagents for coupling peptides to liposomes, highlighting an application in bioconjugation and vaccine formulation (Frisch et al., 1996).
Cholesterol Inhibition Studies
- Biscyclic β-Lactams as Cholesterol Inhibitors: Research focused on the synthesis of bicyclic azetidin-2-one derivatives, investigating their potential as blood cholesterol inhibitors (Salman & Magtoof, 2019).
properties
IUPAC Name |
2-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F3NO3/c1-2-15-7(8(9,10)11)4-12(5-7)3-6(13)14/h2-5H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGNUFYMKZVNSRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CN(C1)CC(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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